N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide

• IUPAC Name: N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide
• InChI: InChI=1S/C23H20N2O2/c1-3-16-10-11-21-20(13-16)25-23(27-21)18-8-5-9-19(14-18)24-22(26)17-7-4-6-15(2)12-17/h4-14H,3H2,1-2H3,(H,24,26)
• InChI Key: GJNSGZQQMCZDPK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)NC(=O)C4=CC=CC(=C4)C
• Molecular Formula: C23H20N2O2
• Molecular Weight: 356.4 g/mol

Description

N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide, also known as BMB or BMB-3103, is a small molecule that has been synthesized for scientific research purposes. It belongs to the class of benzoxazole derivatives and has been found to have potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide is not fully understood, but it is believed to involve the inhibition of HSP90 and EGFR. HSP90 is a chaperone protein that is involved in the folding and stabilization of many oncogenic proteins, including EGFR. Inhibition of HSP90 leads to the degradation of these oncogenic proteins, which in turn inhibits the growth of cancer cells. EGFR is a transmembrane receptor that is overexpressed in many types of cancer. Inhibition of EGFR leads to the inhibition of downstream signaling pathways that promote cell proliferation and survival.
Biochemical and Physiological Effects:
N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide has been found to have both biochemical and physiological effects. Biochemically, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide has been found to inhibit the ATPase activity of HSP90 and the tyrosine kinase activity of EGFR. Physiologically, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide has been found to inhibit the growth of cancer cells in vitro and in vivo. N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide has also been found to induce apoptosis in cancer cells and to sensitize cancer cells to chemotherapy.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide in lab experiments is its high potency and selectivity for HSP90 and EGFR. This makes it a valuable tool for studying the role of these proteins in cancer and other diseases. Another advantage is its fluorescent properties, which allow for the visualization of sigma-1 receptors in living cells. However, one of the limitations of using N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research and development of N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide. One direction is the optimization of its pharmacological properties, such as its solubility and bioavailability, to improve its efficacy as a drug candidate. Another direction is the development of new derivatives of N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide that have improved selectivity and potency for HSP90 and EGFR. Additionally, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide can be used as a tool for the identification of new targets for cancer therapy and for the development of new imaging agents for the diagnosis of cancer.

Synthesis Methods

The synthesis of N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide involves a multi-step process that starts with the reaction of benzoxazole and 3-methylbenzoyl chloride in the presence of a base. This is followed by the reaction of the resulting product with 3-bromoaniline, which leads to the formation of N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide. The purity and yield of N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide can be improved by using column chromatography and recrystallization techniques.

Scientific Research Applications

N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide has been found to have potential applications in various fields of research, including neuroscience, cancer research, and drug discovery. In neuroscience, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide has been used as a fluorescent probe to study the distribution and dynamics of sigma-1 receptors in living cells. In cancer research, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide has been found to inhibit the growth of cancer cells by targeting the heat shock protein 90 (HSP90) and the epidermal growth factor receptor (EGFR). In drug discovery, N-[3-(5-ethyl-1,3-benzoxazol-2-yl)phenyl]-3-methylbenzamide has been used as a lead compound for the development of new drugs that target HSP90 and EGFR.